Cas no 2229623-40-7 (3-(2,3-dimethoxyphenyl)-3-methylbutan-1-amine)

• Product Name: 3-(2,3-dimethoxyphenyl)-3-methylbutan-1-amine
• CAS No: 2229623-40-7
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 6499771
• PubChem ID: 165660824
• Update Time: 2025-06-15

3-(2,3-dimethoxyphenyl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dimethoxyphenyl)-3-methylbutan-1-amine
• EN300-1817512
• 2229623-40-7

• Inchi： 1S/C13H21NO2/c1-13(2,8-9-14)10-6-5-7-11(15-3)12(10)16-4/h5-7H,8-9,14H2,1-4H3
• InChI Key： YZJJVVLDICFHBS-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C(C)(C)CCN)OC

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.5Ų

Additional information on 3-(2,3-dimethoxyphenyl)-3-methylbutan-1-amine

Introduction to 3-(2,3-dimethoxyphenyl)-3-methylbutan-1-amine (CAS No. 2229623-40-7)

3-(2,3-dimethoxyphenyl)-3-methylbutan-1-amine, identified by the chemical identifier CAS No. 2229623-40-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a dimethoxyphenyl substituent and a methylbutan-1-amine backbone, has garnered attention due to its structural complexity and potential biological activities. The presence of aromatic and aliphatic moieties in its structure suggests a unique interplay of electronic and steric effects, which may contribute to its pharmacological properties.

The dimethoxyphenyl group, a derivative of anisole with two methoxy substituents at the ortho positions, is known for its ability to modulate receptor interactions through hydrogen bonding and hydrophobic interactions. This feature is particularly relevant in the design of drugs targeting neurological disorders, where precise modulation of receptor activity is crucial. The methylbutan-1-amine moiety, on the other hand, introduces a branched aliphatic chain that can influence the compound's solubility, metabolic stability, and binding affinity to biological targets.

In recent years, there has been growing interest in the development of novel pharmacophores that combine aromatic and aliphatic components to enhance drug-like properties. The compound 3-(2,3-dimethoxyphenyl)-3-methylbutan-1-amine exemplifies this trend, as it integrates both types of moieties into a single molecular framework. This structural design allows for fine-tuning of various physicochemical properties, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the treatment of central nervous system (CNS) disorders. The dimethoxyphenyl group has been extensively studied for its role in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. Preclinical studies have suggested that compounds with similar structural features may exhibit anxiolytic, antidepressant, and cognitive-enhancing effects. The methylbutan-1-amine backbone further contributes to these potential activities by influencing membrane permeability and receptor binding kinetics.

Recent advancements in computational chemistry have enabled more accurate predictions of biological activity based on molecular structure. Using tools such as molecular docking and quantum mechanical calculations, researchers can simulate the interaction of 3-(2,3-dimethoxyphenyl)-3-methylbutan-1-amine with various biological targets. These simulations have hinted at its potential as a scaffold for developing new drugs with improved efficacy and reduced side effects compared to existing therapies.

The synthesis of 3-(2,3-dimethoxyphenyl)-3-methylbutan-1-amine presents an intriguing challenge due to the need for precise functionalization of both the aromatic and aliphatic portions of the molecule. Traditional synthetic routes involve multi-step processes that require careful control over reaction conditions to avoid unwanted side products. However, recent innovations in catalytic methods have made it possible to streamline these processes, thereby improving yield and purity.

One particularly promising approach involves the use of transition metal-catalyzed cross-coupling reactions to construct the dimethoxyphenyl ring. These reactions offer high selectivity and efficiency, allowing for the introduction of multiple substituents in a single step. Additionally, palladium-catalyzed hydrogenation techniques can be employed to reduce any double bonds or unsaturated moieties present in intermediate compounds. This modular approach not only simplifies the synthesis but also provides flexibility for further structural modifications.

The pharmacokinetic profile of 3-(2,3-dimethoxyphenyl)-3-methylbutan-1-amine is another critical factor that influences its potential as a drug candidate. Studies have shown that compounds with similar structures often exhibit moderate oral bioavailability due to their balanced lipophilicity and metabolic stability. The presence of both polar (hydroxyl groups) and non-polar (alkyl chains) regions enhances solubility in both aqueous and lipid environments, facilitating absorption across biological membranes.

Metabolic studies have also revealed that this compound undergoes biotransformation primarily through Phase II pathways such as glucuronidation and sulfation. These processes help to detoxify the molecule while prolonging its half-life in vivo. Understanding these metabolic pathways is essential for optimizing dosing regimens and minimizing potential toxicities associated with prolonged use.

The therapeutic potential of 3-(2,3-dimethoxyphenyl)-3-methylbutan-1-amine extends beyond CNS disorders. Preliminary evidence suggests that it may also exhibit anti-inflammatory properties by modulating cytokine production and immune cell signaling pathways. This dual functionality makes it an attractive candidate for treating conditions where inflammation plays a significant role.

In conclusion,3-(2,3-dimethoxyphenyl)-3-methylbutan-1-amine (CAS No. 2229623-40-7) represents a structurally sophisticated molecule with diverse pharmacological applications. Its unique combination of aromatic and aliphatic moieties offers opportunities for designing drugs with enhanced efficacy and improved patient outcomes. As research continues to uncover new therapeutic targets and synthetic methodologies,this compound holds promise as a valuable tool in drug discovery efforts aimed at addressing unmet medical needs.